2-Chloroisophthalic acid
Overview
Description
2-Chloroisophthalic acid is a chemical compound with the molecular formula C8H5ClO4 . It is stored in a dry room at room temperature .
Molecular Structure Analysis
The molecular structure of 2-Chloroisophthalic acid consists of 8 carbon atoms, 5 hydrogen atoms, 1 chlorine atom, and 4 oxygen atoms . The InChI code for this compound is 1S/C8H5ClO4/c9-6-4(7(10)11)2-1-3-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13) .Physical And Chemical Properties Analysis
2-Chloroisophthalic acid has a molecular weight of 200.57 g/mol . It has 2 hydrogen bond donors and 4 hydrogen bond acceptors . The compound has a rotatable bond count of 2 . Its exact mass and monoisotopic mass are 199.9876363 g/mol . The topological polar surface area is 74.6 Ų . The heavy atom count is 13 .Scientific Research Applications
Production of High-Performance Resins
2-Chloroisophthalic acid can be used in the production of high-performance resins . These resins are known for their improved thermal stability and chemical resistance, which stem from the distinct molecular structure of 2-Chloroisophthalic acid .
Development of Polymers
2-Chloroisophthalic acid plays a significant role in the development of polymers . The unique properties of this compound contribute to the creation of polymers with enhanced durability and resistance .
Manufacturing of Inks
In the ink manufacturing industry, 2-Chloroisophthalic acid can be utilized due to its chemical stability and resistance properties . It helps in producing inks that are resistant to fading and smudging .
Creation of Coatings
2-Chloroisophthalic acid is also used in the creation of various types of coatings . Its unique properties contribute to the development of coatings that are resistant to heat, chemicals, and other environmental factors .
Chemical Synthesis
2-Chloroisophthalic acid can be used as a starting material or intermediate in various chemical synthesis processes . Its unique structure and reactivity make it a valuable compound in the field of organic synthesis .
Research and Development
In the field of research and development, 2-Chloroisophthalic acid is often used in studies related to material science, chemical synthesis, chromatography, and analytical research . It’s also used in the development of new synthetic methods and techniques .
Safety and Hazards
properties
IUPAC Name |
2-chlorobenzene-1,3-dicarboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClO4/c9-6-4(7(10)11)2-1-3-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJKVZDOEWYNQIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C(=O)O)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60345282 |
Source
|
| Record name | 2-Chloroisophthalic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60345282 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloroisophthalic acid | |
CAS RN |
13049-16-6 |
Source
|
| Record name | 2-Chloroisophthalic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60345282 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzaldehyde](/img/structure/B1349342.png)